Cas no 17012-89-4 (Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI))

Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI) structure
17012-89-4 structure
Product Name:Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
CAS No:17012-89-4
MF:C21H16
MW:268.351745605469
CID:161506
PubChem ID:146318
Update Time:2025-04-19

Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benz[j]aceanthrylene,1,2-dihydro-4-methyl- (9CI)
    • 4-methyl-1,2-dihydrobenzo[j]aceanthrylene
    • Cholanthrene, 4-methyl-
    • 1,2-Dihydro-4-methylbenz(j)aceanthrylene
    • 22-Methylcholanthrene
    • 4-methyl-1,2-dihydrocyclopenta[ij]tetraphene
    • 4-Methylcholanthrene
    • Benz(j)aceanthrylene, 1,2-dihydro-4-methyl- (9CI)
    • BRN 3316624
    • 1,2-Dihydro-4-methylbenz[j]aceanthrylene
    • Benz(j)aceanthrylene, 1,2-dihydro-4-methyl-
    • DTXSID90168800
    • 17012-89-4
    • C21H16
    • Inchi: 1S/C21H16/c1-13-10-15-7-9-19-18-8-6-14-4-2-3-5-17(14)20(18)12-16(11-13)21(15)19/h2-6,8,10-12H,7,9H2,1H3
    • InChI Key: DYGZCALVTOKEJQ-UHFFFAOYSA-N
    • SMILES: C12C3C=CC4C=CC=CC=4C=3C=C3C=C(C)C=C(CC1)C=23

Computed Properties

  • Exact Mass: 268.12528
  • Monoisotopic Mass: 268.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 6.3

Experimental Properties

  • Density: 1.1003 (estimate)
  • Melting Point: 154.75°C
  • Boiling Point: 346.52°C (rough estimate)
  • Flash Point: 251.4°C
  • Refractive Index: 1.7640 (estimate)
  • PSA: 0
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd